Cas no 1016747-82-2 ([2-(2-propoxyphenoxy)pyridin-3-yl]methanamine)

• Product name: [2-(2-propoxyphenoxy)pyridin-3-yl]methanamine
• CAS No: 1016747-82-2
• MF: C₁₅H₁₈N₂O₂
• MW: 258.315623760223
• CID: 5229791

[2-(2-propoxyphenoxy)pyridin-3-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• [2-(2-propoxyphenoxy)pyridin-3-yl]methanamine

• Inchi： 1S/C15H18N2O2/c1-2-10-18-13-7-3-4-8-14(13)19-15-12(11-16)6-5-9-17-15/h3-9H,2,10-11,16H2,1H3
• InChI Key： SLHNXOSIKINPIR-UHFFFAOYSA-N
• SMILES： C(C1=CC=CN=C1OC1=CC=CC=C1OCCC)N

Additional information on [2-(2-propoxyphenoxy)pyridin-3-yl]methanamine

Introduction to [2-(2-propoxyphenoxy)pyridin-3-yl]methanamine (CAS No. 1016747-82-2)

[2-(2-propoxyphenoxy)pyridin-3-yl]methanamine, with the CAS number 1016747-82-2, is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring and a propoxyphenyl group, making it a promising candidate for various therapeutic applications.

The chemical structure of [2-(2-propoxyphenoxy)pyridin-3-yl]methanamine is composed of a pyridine ring substituted with a methylene group, which is further attached to a phenoxy group bearing a propoxy substituent. This intricate arrangement of functional groups imparts specific chemical and biological properties to the molecule, which are crucial for its potential use in drug development.

Recent studies have highlighted the potential of [2-(2-propoxyphenoxy)pyridin-3-yl]methanamine in various therapeutic areas. One notable application is its role as a modulator of specific receptors and enzymes. For instance, research has shown that this compound can interact with G protein-coupled receptors (GPCRs), which are key targets for many drugs used in the treatment of neurological disorders, cardiovascular diseases, and metabolic conditions.

In addition to its receptor-modulating properties, [2-(2-propoxyphenoxy)pyridin-3-yl]methanamine has demonstrated promising anti-inflammatory effects. Preclinical studies have indicated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential utility in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of [2-(2-propoxyphenoxy)pyridin-3-yl]methanamine has also been extensively studied. It exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its effective use as a therapeutic agent. In particular, its high bioavailability and low toxicity make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of [2-(2-propoxyphenoxy)pyridin-3-yl]methanamine in various disease models. Early results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and pharmacodynamic activity in human subjects. These findings have paved the way for more advanced clinical trials to further explore its therapeutic potential.

Beyond its direct therapeutic applications, [2-(2-propoxyphenoxy)pyridin-3-yl]methanamine has also been investigated as a tool compound in chemical biology research. Its ability to selectively modulate specific biological pathways makes it a valuable reagent for studying cellular processes and identifying new drug targets. This dual role as both a therapeutic agent and a research tool underscores its significance in the broader context of pharmaceutical science.

In conclusion, [2-(2-propoxyphenoxy)pyridin-3-yl]methanamine (CAS No. 1016747-82-2) represents an exciting advancement in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it a promising candidate for the development of novel therapeutics targeting a range of diseases. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to the advancement of modern medicine.